Cas no 100363-96-0 (3,4',5',6,7,8-Hexa-Me ether-2',3,4',5,5',6,7,8-Octahydroxyflavone)

• Product name: 3,4',5',6,7,8-Hexa-Me ether-2',3,4',5,5',6,7,8-Octahydroxyflavone
• CAS No: 100363-96-0
• MF: C₂₁H₂₂O₁₀
• MW: 434.393387317657
• CID: 2004517
• PubChem ID: 44260086

3,4',5',6,7,8-Hexa-Me ether-2',3,4',5,5',6,7,8-Octahydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 3,4',5',6,7,8-Hexa-Me ether-2',3,4',5,5',6,7,8-Octahydroxyflavone
• 5,2'-dihydroxy-3,6,7,8,4',5'-hexamethoxyflavone
• 5-Hydroxy-2-(2-hydroxy-4,5-dimethoxyphenyl)-3,6,7,8-tetramethoxy-4H-1-benzopyran-4-one
• 100363-96-0
• LMPK12113384
• CHEBI:196632
• 5-hydroxy-2-(2-hydroxy-4,5-dimethoxyphenyl)-3,6,7,8-tetramethoxychromen-4-one

• Inchi： InChI=1S/C21H22O10/c1-25-11-7-9(10(22)8-12(11)26-2)16-18(27-3)14(23)13-15(24)19(28-4)21(30-6)20(29-5)17(13)31-16/h7-8,22,24H,1-6H3
• InChI Key： LQWYACWFYYOVGS-UHFFFAOYSA-N
• SMILES： COc1cc(O)c(cc1OC)-c1oc2c(OC)c(OC)c(OC)c(O)c2c(=O)c1OC

Computed Properties

• Exact Mass: 434.12129689Da
• Monoisotopic Mass: 434.12129689Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.391
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids